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Compound of Interest

Compound Name: 15-LOX-1 inhibitor 1

Cat. No.: B2770240

Audience: Researchers, scientists, and drug development professionals.

Introduction

15-Lipoxygenase-1 (15-LOX-1) is a crucial enzyme in the metabolism of polyunsaturated fatty
acids, such as linoleic acid and arachidonic acid.[1][2] It catalyzes the peroxidation of these
fatty acids, leading to the production of bioactive lipid mediators.[1] These mediators are
implicated in various physiological and pathological processes, including inflammation,
atherosclerosis, and certain types of cancer.[1][2] Consequently, the development of potent and
selective 15-LOX-1 inhibitors is a significant area of interest for therapeutic intervention.[2][3]
This document provides a detailed protocol for an in vitro spectrophotometric assay to screen
and characterize inhibitors of 15-LOX-1.

Assay Principle

The 15-LOX-1 enzyme assay is based on the catalytic oxidation of a polyunsaturated fatty acid
substrate, such as linoleic acid. 15-LOX-1 converts linoleic acid to 13-
hydroperoxyoctadecadienoic acid (13-HpODE).[2] This reaction results in the formation of a
conjugated diene system within the fatty acid structure, which leads to a significant increase in
absorbance at 234 nm.[1][2] The rate of increase in absorbance is directly proportional to the
enzyme's activity. By measuring this rate in the presence and absence of a test compound, the
inhibitory potential of the compound against 15-LOX-1 can be determined.
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15-LOX-1 Signaling Pathway

15-LOX-1 is a key enzyme in the arachidonic acid cascade, producing lipid peroxides that can
influence inflammatory signaling pathways.[2] Inhibition of 15-LOX-1 is expected to reduce the
production of these pro-inflammatory mediators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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